Cas no 497097-30-0 (Quinazoline,2,2',2'',2''',2'''',2'''''-(2,3,6,7,10,11-triphenylenehexayl)hexakis-)

• Product Name: Quinazoline,2,2',2'',2''',2'''',2'''''-(2,3,6,7,10,11-triphenylenehexayl)hexakis-
• CAS No: 497097-30-0
• MF: C₆₆H₃₆N₁₂
• MW: 997.072451591492
• CID: 1540018
• Update Time: 2024-08-24

Quinazoline,2,2',2'',2''',2'''',2'''''-(2,3,6,7,10,11-triphenylenehexayl)hexakis- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,2,2',2'',2''',2'''',2'''''-(2,3,6,7,10,11-triphenylenehexayl)hexakis-
• Quinazoline, 2,2',2'',2''',2'''',2'''''-(2,3,6,7,10,11-triphenylenehexayl)hexakis- (9CI)

• Inchi： 1S/C66H36N12/c1-7-19-55-37(13-1)31-67-61(73-55)49-25-43-44(26-50(49)62-68-32-38-14-2-8-20-56(38)74-62)46-28-52(64-70-34-40-16-4-10-22-58(40)76-64)54(66-72-36-42-18-6-12-24-60(42)78-66)30-48(46)47-29-53(65-71-35-41-17-5-11-23-59(41)77-65)51(27-45(43)47)63-69-33-39-15-3-9-21-57(39)75-63/h1-36H
• InChI Key： YEDOVEQRGAXRRY-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C4C2=CC(C2=NC=C5C(=N2)C=CC=C5)=C(C2=NC=C5C(=N2)C=CC=C5)C=4)=CC(C2=NC=C4C(=N2)C=CC=C4)=C(C2=NC=C4C(=N2)C=CC=C4)C=3)=CC(C2=NC=C3C(=N2)C=CC=C3)=C1C1=NC=C2C(=N1)C=CC=C2

Computed Properties

• Exact Mass: 996.31908

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• PSA: 154.68
• pka: 1.31±0.59(Predicted)